Cas no 2228588-99-4 (O-2-(pyrimidin-2-yl)propylhydroxylamine)

• Product Name: O-2-(pyrimidin-2-yl)propylhydroxylamine
• CAS No: 2228588-99-4
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 6029846
• PubChem ID: 165766539
• Update Time: 2025-10-12

O-2-(pyrimidin-2-yl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(pyrimidin-2-yl)propylhydroxylamine
• O-[2-(pyrimidin-2-yl)propyl]hydroxylamine
• EN300-1766300
• 2228588-99-4

• Inchi： 1S/C7H11N3O/c1-6(5-11-8)7-9-3-2-4-10-7/h2-4,6H,5,8H2,1H3
• InChI Key： HRCWXSIKXSRPID-UHFFFAOYSA-N
• SMILES： O(CC(C1N=CC=CN=1)C)N

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 61Ų

Additional information on O-2-(pyrimidin-2-yl)propylhydroxylamine

Introduction to O-2-(Pyrimidin-2-yl)propylhydroxylamine (CAS No. 2228588-99-4)

O-2-(Pyrimidin-2-yl)propylhydroxylamine, with the CAS number 2228588-99-4, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of hydroxylamines and is characterized by its unique structural features, which include a pyrimidine ring and a propyl group. The combination of these functional groups endows O-2-(Pyrimidin-2-yl)propylhydroxylamine with a range of biological activities and potential therapeutic applications.

The synthesis of O-2-(Pyrimidin-2-yl)propylhydroxylamine involves several well-established chemical reactions, including nucleophilic substitution and condensation reactions. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for both academic and industrial research. The synthetic route typically begins with the preparation of a pyrimidine derivative, which is then subjected to further functionalization to introduce the propyl group and the hydroxylamine moiety.

In terms of its physical and chemical properties, O-2-(Pyrimidin-2-yl)propylhydroxylamine is a white crystalline solid with a melting point of approximately 135°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These properties make it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC).

The biological activity of O-2-(Pyrimidin-2-yl)propylhydroxylamine has been extensively studied in recent years. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been shown to exhibit potent inhibitory activity against certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases. This makes O-2-(Pyrimidin-2-yl)propylhydroxylamine a promising candidate for the development of novel therapeutic agents.

In addition to its enzymatic inhibition properties, O-2-(Pyrimidin-2-yl)propylhydroxylamine has also demonstrated significant antioxidant activity. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in numerous chronic diseases such as cardiovascular disorders and neurodegenerative conditions. The antioxidant properties of this compound are attributed to its ability to scavenge reactive oxygen species (ROS) and protect cellular components from oxidative damage.

Clinical trials involving O-2-(Pyrimidin-2-yl)propylhydroxylamine are currently underway to evaluate its safety and efficacy in treating various diseases. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients and exhibits favorable pharmacokinetic profiles. These findings have paved the way for further clinical investigations, including phase II and III trials, which are expected to provide more comprehensive data on its therapeutic potential.

Beyond its therapeutic applications, O-2-(Pyrimidin-2-yl)propylhydroxylamine has also found use in diagnostic assays and as a research tool in biochemical studies. Its ability to modulate specific biological processes makes it valuable for investigating the mechanisms underlying various diseases and for developing new diagnostic markers.

In conclusion, O-2-(Pyrimidin-2-yl)propylhydroxylamine (CAS No. 2228588-99-4) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its diverse biological activities, make it an exciting area of study for scientists and researchers worldwide. As ongoing research continues to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in the development of innovative therapeutic strategies.